![molecular formula C24H22N6O4S B2393353 N-(3,5-dimethoxyphenyl)-2-((9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide CAS No. 1207010-94-3](/img/no-structure.png)
N-(3,5-dimethoxyphenyl)-2-((9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,5-dimethoxyphenyl)-2-((9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H22N6O4S and its molecular weight is 490.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Insecticidal Assessment
One study focused on synthesizing various heterocycles, including pyrazolo and triazolo derivatives, for potential insecticidal agents against Spodoptera littoralis. Although the specific compound was not mentioned, this research highlights the interest in developing novel heterocyclic compounds for agricultural applications (Fadda et al., 2017).
Radiosynthesis for Imaging
Another study involved the radiosynthesis of selective radioligands for imaging the translocator protein with positron emission tomography (PET), showcasing the potential medical imaging applications of related chemical frameworks (Dollé et al., 2008).
Antimicrobial Activities
Research on novel thiazole derivatives incorporating pyrazole moieties explored their potential antimicrobial activities. These studies underscore the versatility of heterocyclic compounds in developing new treatments for bacterial and fungal infections (Saravanan et al., 2010).
Anticancer and Antiviral Activities
Compounds with triazolo and pyrazolo structures have also been investigated for their anticancer and antiviral activities, further illustrating the therapeutic potential of these heterocyclic compounds in treating various diseases (Jilloju et al., 2021).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,5-dimethoxyphenyl)-2-((9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide involves the reaction of 3,5-dimethoxyaniline with 2-bromoacetylthiophene, followed by the reaction of the resulting intermediate with 9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-amine. The final product is obtained by acetylation of the resulting intermediate with acetic anhydride.", "Starting Materials": [ "3,5-dimethoxyaniline", "2-bromoacetylthiophene", "9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-amine", "acetic anhydride" ], "Reaction": [ "Step 1: Reaction of 3,5-dimethoxyaniline with 2-bromoacetylthiophene in the presence of a base such as potassium carbonate to yield N-(3,5-dimethoxyphenyl)-2-bromoacetamide-thiophene intermediate.", "Step 2: Reaction of N-(3,5-dimethoxyphenyl)-2-bromoacetamide-thiophene intermediate with 9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-amine in the presence of a palladium catalyst to yield N-(3,5-dimethoxyphenyl)-2-((9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide intermediate.", "Step 3: Acetylation of N-(3,5-dimethoxyphenyl)-2-((9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide intermediate with acetic anhydride in the presence of a base such as pyridine to yield the final product N-(3,5-dimethoxyphenyl)-2-((9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)acetamide." ] } | |
CAS RN |
1207010-94-3 |
Molecular Formula |
C24H22N6O4S |
Molecular Weight |
490.54 |
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-[[11-(4-methoxyphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C24H22N6O4S/c1-32-17-6-4-15(5-7-17)20-13-21-23-26-27-24(29(23)8-9-30(21)28-20)35-14-22(31)25-16-10-18(33-2)12-19(11-16)34-3/h4-13H,14H2,1-3H3,(H,25,31) |
InChI Key |
ZYHRBUYRKLSSNS-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=NN3C=CN4C(=NN=C4SCC(=O)NC5=CC(=CC(=C5)OC)OC)C3=C2 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.